{3-[(Benzyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid

• IUPAC Name: 2-[3-[[benzyl(methyl)amino]methyl]pyrrolidin-1-yl]acetic acid
• InChI: InChI=1S/C15H22N2O2/c1-16(9-13-5-3-2-4-6-13)10-14-7-8-17(11-14)12-15(18)19/h2-6,14H,7-12H2,1H3,(H,18,19)
• InChI Key: NRIFDBSDRALQHL-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CCN(C1)CC(=O)O)CC2=CC=CC=C2
• Molecular Formula: C15H22N2O2
• Molecular Weight: 262.35 g/mol

Description

{3-[(Benzyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid (CAS: 1353955-48-2) is a pyrrolidine-derived compound with a molecular formula of C₁₄H₂₀N₂O₂ and a molecular weight of 248.33 g/mol . Its structure features a pyrrolidine ring substituted at the 3-position with a benzyl-methyl-aminomethyl group and an acetic acid moiety at the 1-position. This compound is part of a broader class of nitrogen-containing heterocycles, which are pivotal in medicinal chemistry due to their bioactivity and structural versatility.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {3-[(Benzyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid typically involves the following steps:

Formation of the Pyrrolidine Ring: The pyrrolidine ring can be synthesized through a cyclization reaction involving a suitable precursor such as 1,4-diaminobutane.

Introduction of the Benzyl-Methyl-Amino Group: This step involves the alkylation of the pyrrolidine ring with benzyl chloride and methylamine under basic conditions.

Attachment of the Acetic Acid Moiety: The final step involves the carboxylation of the intermediate compound using carbon dioxide or a carboxylating agent under suitable conditions.

Industrial Production Methods

Industrial production of {3-[(Benzyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. Catalysts and solvents are chosen to maximize yield and minimize waste.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the benzyl-methyl-amino group, leading to the formation of corresponding N-oxides.

Reduction: Reduction reactions can target the pyrrolidine ring or the benzyl-methyl-amino group, potentially yielding secondary amines or reduced pyrrolidine derivatives.

Substitution: The benzyl group can be substituted with various electrophiles, leading to a wide range of derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Electrophiles such as alkyl halides, acyl chlorides, and sulfonyl chlorides are used under basic or acidic conditions.

Major Products

Oxidation: N-oxides and other oxidized derivatives.

Reduction: Secondary amines and reduced pyrrolidine derivatives.

Substitution: Various substituted benzyl derivatives.

Scientific Research Applications

Neurological Research

Research indicates that compounds with similar structural features often exhibit notable effects on neurotransmitter systems. The pyrrolidine ring is known for its role in modulating neurotransmitter activity, making this compound a candidate for investigating treatments for neurological disorders such as depression and anxiety disorders. Preliminary studies suggest that {3-[(Benzyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid may influence receptor binding and enzyme inhibition, necessitating further investigation into its pharmacological properties.

Interaction Studies

Understanding how {3-[(Benzyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid interacts with biological molecules is crucial for elucidating its therapeutic potential. Initial findings indicate possible binding to specific receptors or enzymes, which could influence various biochemical pathways. These interactions could lead to the development of new therapeutic agents targeting specific neurological conditions.

Synthesis and Development

The synthesis of {3-[(Benzyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid typically involves several key steps that could be optimized for yield and purity. The methodologies employed in synthesizing this compound can also provide insights into its scalability for industrial applications.

Mechanism of Action

The mechanism of action of {3-[(Benzyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid involves its interaction with specific molecular targets such as enzymes or receptors. The benzyl-methyl-amino group may play a crucial role in binding to active sites, while the pyrrolidine ring provides structural stability. The acetic acid moiety can participate in hydrogen bonding and other interactions, enhancing the compound’s efficacy.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparisons

Compound Name	Core Structure	Substituents	Molecular Weight (g/mol)	Key Differences vs. Target Compound
{3-[(Benzyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid	Pyrrolidine	3-(Benzyl-methyl-aminomethyl), 1-acetic acid	248.33	Reference compound
2-{3-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanol	Piperidine	3-(Benzyl-methyl-aminomethyl), 1-ethanol	~263.36 (estimated)	Six-membered ring (piperidine) vs. pyrrolidine; ethanol vs. acetic acid
(E)-3-(2,5-Dioxo-3-(propan-2-ylidene)pyrrolidin-1-yl)acrylic acid	Pyrrolidine	2,5-Diketone, 3-propan-2-ylidene, acrylic acid	N/A	Oxidized diketone pyrrolidine; conjugated acrylic acid
{(S)-2-[(Benzyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid	Pyrrolidine	2-(Benzyl-methyl-aminomethyl), 1-acetic acid	248.33	Substitution at pyrrolidine 2-position vs. 3-position; stereospecific (S-configuration)
[(R)-3-(Benzyloxycarbonyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid	Pyrrolidine	3-(Benzyloxycarbonyl-methyl-amino), 1-acetic acid	~322.35 (estimated)	Benzyloxycarbonyl (protecting group) vs. benzyl-methyl-amino; altered steric/electronic profile

Key Observations:

Substituent Position and Stereochemistry: The 2-position-substituted analog ({(S)-2-[(Benzyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid) highlights the importance of regiochemistry and stereochemistry in bioactivity. The (S)-configuration may influence enantioselective interactions with chiral biological targets .

Functional Group Variations: The benzyloxycarbonyl group in [(R)-3-(Benzyloxycarbonyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid introduces a carbamate linkage, which is more polar and hydrolytically labile than the benzyl-methyl-amino group, impacting stability and pharmacokinetics .

Anticancer Potential:

The compound (E)-3-(2,5-dioxo-3-(propan-2-ylidene)pyrrolidin-1-yl)acrylic acid, a pyrrolidine derivative with a conjugated acrylic acid chain, exhibited moderate cytotoxicity against HeLa, MCF-7, and A549 cancer cell lines (IC₅₀: 14.1–38.6 μM) .

Biological Activity

{3-[(Benzyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid, also known by its CAS number 1353977-90-8, is a pyrrolidine derivative that has garnered attention for its potential biological activities. This compound features a pyrrolidine ring, which is known for its diverse pharmacological properties, including antibacterial, antifungal, and anticancer activities. This article reviews the biological activity of this compound based on available research findings, including case studies and data tables.

• Molecular Formula : C15H22N2O2
• Molecular Weight : 262.35 g/mol
• CAS Number : 1353977-90-8

Antibacterial Activity

Research indicates that compounds with a pyrrolidine structure exhibit significant antibacterial properties. For instance, in vitro studies have shown that various pyrrolidine derivatives can inhibit the growth of both Gram-positive and Gram-negative bacteria. Notably, compounds similar to {3-[(Benzyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid have demonstrated minimum inhibitory concentration (MIC) values ranging from 0.0039 to 0.025 mg/mL against pathogens such as Staphylococcus aureus and Escherichia coli .

Table 1: Antibacterial Activity of Pyrrolidine Derivatives

Compound Name	MIC (mg/mL)	Target Bacteria
Compound A	0.0039	Staphylococcus aureus
Compound B	0.025	Escherichia coli
{3-[(Benzyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid	TBD	TBD

Antifungal Activity

In addition to antibacterial properties, pyrrolidine derivatives have been evaluated for antifungal activity. Some studies indicate that these compounds can effectively inhibit the growth of various fungal strains, although specific data on {3-[(Benzyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid is limited.

Anticancer Activity

The anticancer potential of {3-[(Benzyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid is supported by studies on related compounds. Research has shown that certain pyrrolidine derivatives can induce apoptosis in cancer cell lines through mechanisms involving caspase activation and cell cycle arrest . For example, compounds exhibiting similar structures have been reported to have cytotoxic effects against various cancer cell lines with IC50 values in the micromolar range.

Table 2: Cytotoxicity of Pyrrolidine Derivatives Against Cancer Cell Lines

Compound Name	IC50 (µM)	Cancer Cell Line
Compound C	0.10	MCF-7
Compound D	0.60	A2780
{3-[(Benzyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid	TBD	TBD

Case Studies

One notable study involved the synthesis and biological evaluation of a series of pyrrolidine derivatives, including {3-[(Benzyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid. The study utilized molecular docking and in vitro assays to assess the binding affinity to target enzymes and the subsequent biological effects on cell viability . Results indicated promising activity against neuroblastoma cells, suggesting potential applications in treating neurodegenerative diseases.